5-fluoro-2-hydroxy-4-iodobenzaldehyde
Overview
Description
Synthesis Analysis
The synthesis of fluorinated compounds has attracted attention from biologists and chemists due to their wide usage in molecular imaging, pharmaceuticals, and materials. The introduction of fluorine atoms into organic compound molecules can give these compounds new functions and make them have better performance . Fluorinase can directly catalyze the synthesis of 5´-FDA from 5´-ClDA, 5´-bromo-5´-deoxyadenosine (5´-BrDA), and 5´-iodo-5´-deoxyadenosine (5´-IDA) in the presence of fluoride ion without SAM and l-Met .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-fluoro-2-hydroxy-4-iodobenzaldehyde involves the conversion of 5-fluoro-2-nitrobenzaldehyde to 5-fluoro-2-amino-4-iodophenol, followed by oxidation to the desired aldehyde.", "Starting Materials": [ "5-fluoro-2-nitrobenzaldehyde", "sodium borohydride", "iodine", "potassium hydroxide", "hydrochloric acid", "sodium nitrite", "sodium acetate", "acetic acid", "sodium hydroxide", "hydrogen peroxide" ], "Reaction": [ "Step 1: Reduction of 5-fluoro-2-nitrobenzaldehyde to 5-fluoro-2-amino-4-nitrophenol using sodium borohydride", "Step 2: Conversion of 5-fluoro-2-amino-4-nitrophenol to 5-fluoro-2-amino-4-iodophenol using iodine and potassium hydroxide", "Step 3: Oxidation of 5-fluoro-2-amino-4-iodophenol to 5-fluoro-2-hydroxy-4-iodobenzaldehyde using hydrogen peroxide and sodium hydroxide" ] } | |
CAS RN |
2169513-42-0 |
Product Name |
5-fluoro-2-hydroxy-4-iodobenzaldehyde |
Molecular Formula |
C7H4FIO2 |
Molecular Weight |
266 |
Purity |
95 |
Origin of Product |
United States |
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